Cas no 58910-25-1 (4-Ethyl-3-methyl-1H-1,2,4-triazol-5(4H)-one)

• Product Name: 4-Ethyl-3-methyl-1H-1,2,4-triazol-5(4H)-one
• CAS No: 58910-25-1
• MF: C₅H₉N₃O
• MW: 127.144460439682
• MDL: MFCD11110460
• CID: 57343
• PubChem ID: 12235074
• Update Time: 2025-06-11

4-Ethyl-3-methyl-1H-1,2,4-triazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-3-methyl-1H-1,2,4-triazol-5(4H)-one
• 4-ethyl-3-methyl-1H-1,2,4-triazol-5-one
• 4-ethyl-5-methyl-2,4-dihydro[1,2,4]triazol-3-one
• 4-ETHYL-5-METHYL-2H-1,2,4-TRIAZOL-3(4H)-ONE
• AK123160
• FCH889056
• 8752AB
• AX8247338
• A832069
• 910E251
• 4-Ethyl-5-methyl-4H-1,2,4-triazole-3(2H)-one
• 3H-1,2,4-Triazol-3-one,4-ethyl-2,4-dihydro-5-methyl-
• 4-ethyl-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• 4-Ethyl-5-methyl-2,4-dihydro-3H-1,2,4-tri
• DTXSID40481697
• EN300-381379
• MFCD11110460
• 4-Ethyl-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one
• DS-6891
• AKOS006308198
• C75756
• 58910-25-1
• SCHEMBL3520507
• CS-0152013
• Z1198313867
• 4-ethyl-3-methyl-1H-1,2,4-triazol-5-one;4-Ethyl-3-methyl-1H-1,2,4-triazol-5(4H)-one

• MDL： MFCD11110460
• Inchi： 1S/C5H9N3O/c1-3-8-4(2)6-7-5(8)9/h3H2,1-2H3,(H,7,9)
• InChI Key： GROINEYGPPQQDZ-UHFFFAOYSA-N
• SMILES： O=C1NN=C(C)N1CC

Computed Properties

• Exact Mass: 127.07500
• Monoisotopic Mass: 127.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.3
• Topological Polar Surface Area: 44.7

Experimental Properties

• PSA: 50.68000
• LogP: -0.10030

4-Ethyl-3-methyl-1H-1,2,4-triazol-5(4H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on 4-Ethyl-3-methyl-1H-1,2,4-triazol-5(4H)-one

Comprehensive Overview of 4-Ethyl-3-methyl-1H-1,2,4-triazol-5(4H)-one (CAS No. 58910-25-1): Properties, Applications, and Industry Insights

4-Ethyl-3-methyl-1H-1,2,4-triazol-5(4H)-one (CAS No. 58910-25-1) is a heterocyclic compound belonging to the 1,2,4-triazole family, a class of nitrogen-containing organic molecules with diverse industrial and pharmaceutical applications. This compound, characterized by its ethyl and methyl substituents, has garnered attention due to its unique chemical properties and potential utility in agrochemicals, material science, and specialty chemical synthesis. Researchers and manufacturers often search for terms like "synthesis of 4-Ethyl-3-methyl-1H-1,2,4-triazol-5(4H)-one", "CAS 58910-25-1 suppliers", or "1,2,4-triazole derivatives applications", reflecting its relevance in modern chemistry.

The molecular structure of 4-Ethyl-3-methyl-1H-1,2,4-triazol-5(4H)-one features a five-membered ring with three nitrogen atoms, contributing to its stability and reactivity. This structural motif is frequently explored in drug discovery, as triazole derivatives are known for their bioactivity. Recent trends in sustainable chemistry have also sparked interest in optimizing synthetic routes for this compound, with queries such as "green synthesis of triazolone derivatives" gaining traction. The compound’s solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO) makes it versatile for formulation studies.

In agrochemical applications, 4-Ethyl-3-methyl-1H-1,2,4-triazol-5(4H)-one serves as a precursor for plant growth regulators and fungicides. Its mechanism of action often involves interference with enzymatic processes in pathogens, a topic frequently searched as "triazole-based fungicides mode of action". With the global push toward eco-friendly crop protection, researchers are investigating its degradation pathways and environmental impact, addressing concerns like "biodegradability of triazolone compounds".

Material scientists value this compound for its potential in polymer stabilization and corrosion inhibition. Searches for "triazole derivatives in material science" highlight its role in enhancing the durability of coatings and composites. The compound’s ability to chelate metals and resist thermal degradation aligns with industry demands for high-performance additives, particularly in automotive and aerospace sectors.

From a regulatory standpoint, CAS 58910-25-1 is not classified under restricted categories, but proper handling protocols are recommended. Analytical methods such as HPLC and GC-MS are commonly employed for purity assessment, with users often inquiring about "analytical standards for 4-Ethyl-3-methyl-1H-1,2,4-triazol-5(4H)-one". The compound’s shelf life and storage conditions (typically cool, dry environments) are also frequent topics of discussion among procurement specialists.

Innovations in catalytic synthesis have reduced production costs for 1,2,4-triazol-5(4H)-one derivatives, making them more accessible for industrial-scale applications. Patent literature reveals growing interest in modified versions of this scaffold, with search terms like "patents on ethyl-methyl triazolone modifications" reflecting competitive R&D activity. Future directions may explore its utility in energy storage or as a ligand in coordination chemistry.

For quality assurance, suppliers often provide technical data sheets detailing parameters like melting point (typically 120–125°C) and spectroscopic profiles. The compound’s compatibility with other chemicals is critical for formulators, driving searches for "4-Ethyl-3-methyl-1H-1,2,4-triazol-5(4H)-one compatibility studies". As regulatory landscapes evolve, documentation such as REACH compliance certificates remain essential for global trade.

In summary, 4-Ethyl-3-methyl-1H-1,2,4-triazol-5(4H)-one (CAS No. 58910-25-1) exemplifies the versatility of nitrogen-rich heterocycles in addressing contemporary challenges across industries. Its balanced reactivity and stability continue to inspire research, particularly in sustainable agriculture and advanced materials, ensuring its prominence in scientific and industrial discourse.